![molecular formula C16H19N3O B7558015 N,N-dimethyl-2-[4-(pyridin-4-ylmethylamino)phenyl]acetamide](/img/structure/B7558015.png)
N,N-dimethyl-2-[4-(pyridin-4-ylmethylamino)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-dimethyl-2-[4-(pyridin-4-ylmethylamino)phenyl]acetamide, also known as DMXAA or ASA404, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. It was first synthesized in the 1980s and has since been the subject of numerous scientific studies.
Mechanism of Action
N,N-dimethyl-2-[4-(pyridin-4-ylmethylamino)phenyl]acetamide works by activating the immune system and inducing the production of cytokines, which leads to the destruction of tumor blood vessels and subsequent tumor necrosis. It has also been shown to directly inhibit angiogenesis, the process by which tumors develop new blood vessels to support their growth.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the activation of immune cells, the induction of cytokine production, and the inhibition of angiogenesis. It has also been shown to have anti-inflammatory properties and can reduce the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N,N-dimethyl-2-[4-(pyridin-4-ylmethylamino)phenyl]acetamide has several advantages for use in lab experiments, including its ability to induce tumor necrosis and inhibit angiogenesis in a variety of cancer types. However, it also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several areas of future research for N,N-dimethyl-2-[4-(pyridin-4-ylmethylamino)phenyl]acetamide, including the development of more effective delivery methods, the identification of biomarkers to predict patient response, and the exploration of its potential use in combination with other cancer treatments. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
N,N-dimethyl-2-[4-(pyridin-4-ylmethylamino)phenyl]acetamide can be synthesized through a multi-step process involving the reaction of 4-aminobenzyl pyridine with dimethyl acetyl chloride. The resulting product is then purified and characterized using various analytical techniques.
Scientific Research Applications
N,N-dimethyl-2-[4-(pyridin-4-ylmethylamino)phenyl]acetamide has been studied for its potential use in cancer treatment due to its ability to induce tumor necrosis and inhibit angiogenesis. It has been shown to be effective in preclinical studies against a variety of cancer types, including lung, breast, and colon cancer.
properties
IUPAC Name |
N,N-dimethyl-2-[4-(pyridin-4-ylmethylamino)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c1-19(2)16(20)11-13-3-5-15(6-4-13)18-12-14-7-9-17-10-8-14/h3-10,18H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHSDVPPMVUHMHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CC1=CC=C(C=C1)NCC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.